![molecular formula C24H20FN3O2S B2537796 N-(4-fluorophenyl)-2-((2-(3-methoxyphenyl)-5-phenyl-1H-imidazol-4-yl)thio)acetamide CAS No. 865657-68-7](/img/structure/B2537796.png)
N-(4-fluorophenyl)-2-((2-(3-methoxyphenyl)-5-phenyl-1H-imidazol-4-yl)thio)acetamide
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Description
N-(4-fluorophenyl)-2-((2-(3-methoxyphenyl)-5-phenyl-1H-imidazol-4-yl)thio)acetamide is a useful research compound. Its molecular formula is C24H20FN3O2S and its molecular weight is 433.5. The purity is usually 95%.
BenchChem offers high-quality N-(4-fluorophenyl)-2-((2-(3-methoxyphenyl)-5-phenyl-1H-imidazol-4-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-fluorophenyl)-2-((2-(3-methoxyphenyl)-5-phenyl-1H-imidazol-4-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Biological Activity
Compounds with similar structural motifs have been synthesized and evaluated for their biological activities, including anticancer, anti-inflammatory, and antimicrobial effects. For example, derivatives of imidazothiadiazoles and thiazole acetamides have been explored for their cytotoxic activities against different cancer cell lines and anti-inflammatory properties (Sraa Abu-Melha, 2021; K. Sunder & Jayapal Maleraju, 2013). These studies underscore the interest in developing novel compounds with potential therapeutic applications.
Antipsychotic Potential
Research into similar compounds has also identified potential antipsychotic agents, with studies demonstrating the synthesis and pharmacological evaluation of pyrazol derivatives (L D Wise et al., 1987). These findings suggest possible applications in the development of new treatments for psychiatric disorders.
Material Science Applications
The structural features of thiophene derivatives have been explored for their applications in material science, including their role in organic electronics and as part of polymeric materials (S. Nagaraju et al., 2018). This highlights the versatility of such compounds beyond biomedical applications, extending into the development of new materials with specific electronic properties.
properties
IUPAC Name |
N-(4-fluorophenyl)-2-[[2-(3-methoxyphenyl)-5-phenyl-1H-imidazol-4-yl]sulfanyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H20FN3O2S/c1-30-20-9-5-8-17(14-20)23-27-22(16-6-3-2-4-7-16)24(28-23)31-15-21(29)26-19-12-10-18(25)11-13-19/h2-14H,15H2,1H3,(H,26,29)(H,27,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HAWNNDTWOJHOSM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)C2=NC(=C(N2)C3=CC=CC=C3)SCC(=O)NC4=CC=C(C=C4)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H20FN3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
433.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-Fluorophenyl)-2-{[2-(3-methoxyphenyl)-5-phenyl-1H-imidazol-4-YL]sulfanyl}acetamide |
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